Cas no 1268042-76-7 (1-(2-methyl-5-nitrophenyl)methylpiperazine)

• Product Name: 1-(2-methyl-5-nitrophenyl)methylpiperazine
• CAS No: 1268042-76-7
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 6049157
• PubChem ID: 82129406
• Update Time: 2025-05-19

1-(2-methyl-5-nitrophenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-5-nitrophenyl)methylpiperazine
• GS2102
• EN300-1855640
• 4-methyl-3-(piperazin-1-ylmethyl)aniline
• 1-[(2-methyl-5-nitrophenyl)methyl]piperazine
• 1268042-76-7

• Inchi： 1S/C12H17N3O2/c1-10-2-3-12(15(16)17)8-11(10)9-14-6-4-13-5-7-14/h2-3,8,13H,4-7,9H2,1H3
• InChI Key： GQRPXDJSFFNKNL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)CN1CCNCC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(2-methyl-5-nitrophenyl)methylpiperazine

1-(2-Methyl-5-nitrophenyl)methylpiperazine (CAS No. 1268042-76-7): A Comprehensive Overview

1-(2-Methyl-5-nitrophenyl)methylpiperazine (CAS No. 1268042-76-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrophenyl-substituted piperazine derivative exhibits unique structural features that make it valuable for various applications, particularly in drug discovery and material science. Researchers are increasingly interested in this compound due to its potential as a pharmacological intermediate and its role in developing novel therapeutic agents.

The molecular structure of 1-(2-methyl-5-nitrophenyl)methylpiperazine combines a piperazine ring with a 2-methyl-5-nitrophenyl moiety, creating interesting electronic properties. This configuration has been explored for its potential in modulating biological targets, particularly in neurological and psychiatric disorders. The presence of the nitro group at the para position relative to the methyl substitution offers opportunities for further chemical modifications, making it a versatile building block in medicinal chemistry.

Recent studies have focused on the structure-activity relationship of piperazine derivatives like 1-(2-methyl-5-nitrophenyl)methylpiperazine, particularly in the context of central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier and interact with various neurotransmitter systems has made it a subject of interest for researchers investigating new treatments for depression, anxiety, and cognitive disorders. These applications align with current healthcare trends focusing on mental health solutions.

From a synthetic chemistry perspective, 1-(2-methyl-5-nitrophenyl)methylpiperazine serves as an important intermediate in the preparation of more complex molecules. Its nitro group can be readily reduced to an amine, allowing for the creation of diverse chemical libraries. This property has made it valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is crucial for drug discovery programs.

The compound's physicochemical properties, including its solubility profile and stability characteristics, have been carefully studied to optimize its use in various applications. Researchers have noted that 1-(2-methyl-5-nitrophenyl)methylpiperazine demonstrates good stability under standard laboratory conditions, making it practical for storage and handling in research settings. These characteristics contribute to its growing popularity in academic and industrial laboratories.

In material science applications, the electron-withdrawing nitro group in 1-(2-methyl-5-nitrophenyl)methylpiperazine has shown potential for creating specialized polymers with unique electronic properties. This aligns with current research trends in organic electronics and conductive materials, where researchers are exploring novel aromatic compounds for next-generation devices. The compound's structural features may contribute to the development of advanced materials with tailored optical and electronic characteristics.

Quality control and analytical methods for 1-(2-methyl-5-nitrophenyl)methylpiperazine have been extensively developed to ensure purity and consistency in research applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize this compound. These analytical protocols are crucial for maintaining the reliability of research findings involving this chemical entity.

The commercial availability of 1-(2-methyl-5-nitrophenyl)methylpiperazine has increased in recent years, reflecting growing demand from the pharmaceutical and chemical research sectors. Suppliers typically offer this compound in various quantities, from milligram-scale for preliminary research to kilogram quantities for larger-scale applications. Current market trends indicate steady growth in demand for such specialized pharmaceutical intermediates, driven by ongoing drug discovery efforts worldwide.

Environmental and safety considerations for handling 1-(2-methyl-5-nitrophenyl)methylpiperazine follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These safety measures align with the chemical industry's increasing focus on green chemistry principles and sustainable research practices.

Future research directions for 1-(2-methyl-5-nitrophenyl)methylpiperazine may explore its potential in emerging areas such as targeted drug delivery systems and bioimaging probes. The compound's structural versatility allows for numerous modifications that could lead to applications in these cutting-edge fields. As pharmaceutical research continues to evolve toward more personalized medicine approaches, compounds like this may play increasingly important roles in developing specialized therapeutics.

In conclusion, 1-(2-methyl-5-nitrophenyl)methylpiperazine (CAS No. 1268042-76-7) represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its unique structural features, combined with growing interest in piperazine-based compounds, position it as a valuable tool for researchers across multiple disciplines. As scientific understanding of its properties and potential applications continues to expand, this compound is likely to remain relevant in various research contexts for years to come.